N-cycloheptyl-2,6-difluorobenzenesulfonamide

• Molecular Formula: C13H17F2NO2S
• Molecular Weight: 289.34 g/mol
• IUPAC Name: N-cycloheptyl-2,6-difluorobenzenesulfonamide
• InChI: InChI=1S/C13H17F2NO2S/c14-11-8-5-9-12(15)13(11)19(17,18)16-10-6-3-1-2-4-7-10/h5,8-10,16H,1-4,6-7H2
• InChI Key: JHNRLSPKWDVHGK-UHFFFAOYSA-N
• SMILES: C1CCCC(CC1)NS(=O)(=O)C2=C(C=CC=C2F)F

Description

N-cycloheptyl-2,6-difluorobenzenesulfonamide, also known as CF7, is a chemical compound that has been of interest in scientific research due to its potential as a biological tool. It is a sulfonamide-based compound that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in research.

Mechanism of Action

N-cycloheptyl-2,6-difluorobenzenesulfonamide inhibits the activity of carbonic anhydrase IX by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide and water to bicarbonate and protons, which is essential for the survival and growth of cancer cells in hypoxic conditions. N-cycloheptyl-2,6-difluorobenzenesulfonamide has also been shown to induce apoptosis in cancer cells through the activation of caspase-3, a key enzyme in the apoptotic pathway.
Biochemical and Physiological Effects
N-cycloheptyl-2,6-difluorobenzenesulfonamide has been shown to have a selective inhibitory effect on carbonic anhydrase IX, with minimal inhibition of other isoforms of carbonic anhydrase. This selectivity is important for minimizing potential side effects of N-cycloheptyl-2,6-difluorobenzenesulfonamide in vivo. N-cycloheptyl-2,6-difluorobenzenesulfonamide has also been shown to decrease the acidity of the tumor microenvironment, which is important for reducing the invasiveness and metastatic potential of cancer cells.

Advantages and Limitations for Lab Experiments

N-cycloheptyl-2,6-difluorobenzenesulfonamide has several advantages as a biological tool in scientific research. It is a highly selective inhibitor of carbonic anhydrase IX, which is overexpressed in many types of cancer cells. It has also been shown to have minimal toxicity in vivo, making it a promising candidate for further development as a therapeutic agent. However, N-cycloheptyl-2,6-difluorobenzenesulfonamide has limitations in terms of its solubility and stability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for research on N-cycloheptyl-2,6-difluorobenzenesulfonamide. One area of interest is the development of more stable and soluble analogs of N-cycloheptyl-2,6-difluorobenzenesulfonamide, which could improve its efficacy as a therapeutic agent. Another area of interest is the study of N-cycloheptyl-2,6-difluorobenzenesulfonamide in combination with other anticancer agents, which could enhance its efficacy and minimize potential side effects. Additionally, the use of N-cycloheptyl-2,6-difluorobenzenesulfonamide as a tool for imaging hypoxic regions in tumors could have important clinical applications in cancer diagnosis and treatment.

Synthesis Methods

The synthesis of N-cycloheptyl-2,6-difluorobenzenesulfonamide can be achieved through various methods, including the reaction of 2,6-difluorobenzenesulfonyl chloride with cycloheptylamine in the presence of a base. Another method involves the reaction of 2,6-difluorobenzenesulfonamide with cycloheptanone in the presence of a reducing agent. These methods have been optimized to yield high purity and yield of N-cycloheptyl-2,6-difluorobenzenesulfonamide.

Scientific Research Applications

N-cycloheptyl-2,6-difluorobenzenesulfonamide has been studied for its potential as a biological tool in scientific research. It has been shown to inhibit the activity of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells. This inhibition has been shown to decrease the growth and proliferation of cancer cells in vitro and in vivo. N-cycloheptyl-2,6-difluorobenzenesulfonamide has also been studied for its potential as a tool for imaging hypoxic regions in tumors, as carbonic anhydrase IX is upregulated in these regions.